Cas no 92038-67-0 (Hexanoic acid,6,6'-dithiobis-)

Hexanoic acid,6,6'-dithiobis- structure

Product Name:Hexanoic acid,6,6'-dithiobis-

CAS No:92038-67-0

MF:C₁₂H₂₂O₄S₂

MW:294.430681705475

CID:800339

Update Time:2023-10-12

Hexanoic acid,6,6'-dithiobis- Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid,6,6'-dithiobis-
- 5-CARBOXYPENTYL DISULFIDE
- 6-(5-carboxypentyldisulfanyl)hexanoic acid
- 6,6'-Dithio-di-hexansaeure
- 6.6'-Dithio-di-capronsaeure
- 7,8-Dithia-tetradecandisaeure
- 7,8-dithia-tetradecanedioic acid
- 6,6′-Dithiobis[hexanoic acid] (ACI)
- Hexanoic acid, 6,6′-dithiodi- (6CI, 7CI)
- Inchi： 1S/C12H22O4S2/c13-11(14)7-3-1-5-9-17-18-10-6-2-4-8-12(15)16/h1-10H2,(H,13,14)(H,15,16)
- InChI Key： LUJDBRJEFFQGHD-UHFFFAOYSA-N
- SMILES： O=C(CCCCCSSCCCCCC(O)=O)O

Computed Properties

Exact Mass: 294.09600

Experimental Properties

PSA: 125.20000
LogP: 3.65780

Hexanoic acid,6,6'-dithiobis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A932199-250mg	6,6'-Disulfanediyldihexanoic acid	92038-67-0	97%	250mg	$115.0	2025-04-15
Ambeed	A932199-100mg	6,6'-Disulfanediyldihexanoic acid	92038-67-0	97%	100mg	$68.0	2025-04-15
Ambeed	A932199-1g	6,6'-Disulfanediyldihexanoic acid	92038-67-0	97%	1g	$310.0	2025-04-15
abcr	AB622591-250mg	6,6'-Disulfanediyldihexanoic acid; .	92038-67-0		250mg	€220.50	2025-04-15
abcr	AB622591-1g	6,6'-Disulfanediyldihexanoic acid; .	92038-67-0		1g	€484.30	2025-04-15

Hexanoic acid,6,6'-dithiobis- Production Method

Production Method 1

17689-17-7

92038-67-0

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Solvents: Dichloromethane ; 0 °C; 1 h, 0 °C
1.2 Solvents: Water ; 0 °C

Reference

: Disulfide based low molecular weight gel for the selective sustained release of biomolecules

Bansode, Nitin D.; Sindhu, Kotagudda Ranganath; Morel, Chloe; Remy, Murielle; Verget, Julien; et al, Biomaterials Science, 2020, 8(11), 3186-3192

Production Method 2

17689-17-7

92038-67-0

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Solvents: Dichloromethane ; 60 min, 0 °C
1.2 Solvents: Water

Reference

: Aromaticity/Bulkiness of Surface Ligands to Promote the Interaction of Anionic Amphiphilic Gold Nanoparticles with Lipid Bilayers

Gao, Jinhong; Zhang, Ouyang; Ren, Jing; Wu, Chuanliu; Zhao, Yibing, Langmuir, 2016, 32(6), 1601-1610

Production Method 3

17689-17-7

92038-67-0

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Methanol , Water ; rt
1.2 Reagents: Sodium thiosulfate ; rt; 6 h, reflux
1.3 Reagents: Thiourea , Hydrochloric acid Solvents: Water ; 2 w, rt

Reference

: Versatile Synthesis of Functional Gold Nanoparticles: Grafting Polymers From and Onto

Roth, Peter J.; Theato, Patrick, Chemistry of Materials, 2008, 20(4), 1614-1621

Production Method 4

4224-70-8

92038-67-0

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water
1.2 Reagents: Benzenemethanaminium, N,N,N-triethyl-, (T-4)-tetrathioxomolybdate(2-) (2:1)
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Sulfur transfer reactions of tetrathiomolybdate in water: synthesis of alkyl disulfides from alkyl halides

Ilankumaran, Palanichamy; Prabhu, Kandikere R.; Chandrasekaran, Srinivasan, Synthetic Communications, 1997, 27(23), 4031-4034

Production Method 5

92038-67-0

Reaction Conditions

Reference

: Kinetics of intramolecular alkyl radical attack on sulfur in disulfides and thioesters

Beckwith, Athelstan L. J.; Duggan, Sandhya A. M., Journal of the Chemical Society, 1994, (7), 1509-18